2-(1-ethyl-1H-pyrazol-3-yl)acetic acid

Specification

• CAS No.: 1172566-04-9
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 2-(1-ethylpyrazol-3-yl)acetic acid
• Standard InChI: InChI=1S/C7H10N2O2/c1-2-9-4-3-6(8-9)5-7(10)11/h3-4H,2,5H2,1H3,(H,10,11)
• Standard InChI Key: YJKALDLHVKUPBQ-UHFFFAOYSA-N
• SMILES: CCN1C=CC(=N1)CC(=O)O
• Canonical SMILES: CCN1C=CC(=N1)CC(=O)O

Introduction

2-(1-ethyl-1H-pyrazol-3-yl)acetic acid is an organic compound with the CAS number 1172566-04-9. It is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. This compound is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other life science products.

Chemical Data Table

Property	Value
CAS Number	1172566-04-9
Molecular Formula	C7H10N2O2
Molecular Weight	154.17 g/mol
IUPAC Name	2-(1-ethyl-1H-pyrazol-3-yl)acetic acid
SMILES	CCN1C=CC(=N1)CC(=O)O
Appearance	Powder
Storage Conditions	Room Temperature or 2-8°C

Synthesis and Applications

2-(1-ethyl-1H-pyrazol-3-yl)acetic acid is synthesized through various organic reactions involving pyrazole derivatives. It serves as a versatile intermediate in the synthesis of more complex molecules, particularly those with potential biological activity. Its applications span across pharmaceutical research, where it is used to develop compounds with therapeutic properties.

Safety and Handling

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth), P332+P313 (IF SKIN irritation occurs: Get medical advice/attention), P337+P313 (IF eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), P501 (Dispose of contents/container to an approved waste disposal plant).

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